Cas no 685897-88-5 (1H-Tetrazole-1-acetic acid, 2-hydroxyethyl ester)

1H-Tetrazole-1-acetic acid, 2-hydroxyethyl ester is a versatile heterocyclic compound featuring a tetrazole ring coupled with an acetic acid ester moiety. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The presence of the tetrazole group enhances stability and offers potential for hydrogen bonding, while the hydroxyethyl ester improves solubility in polar solvents. Its bifunctional nature allows for selective modifications, enabling applications in peptide coupling, ligand design, and polymer chemistry. The compound’s balanced hydrophilicity and reactivity make it suitable for controlled functionalization in complex molecular frameworks.

1H-Tetrazole-1-acetic acid, 2-hydroxyethyl ester structure

685897-88-5 structure

Product Name:1H-Tetrazole-1-acetic acid, 2-hydroxyethyl ester

CAS No:685897-88-5

MF:C₅H₈N₄O₃

MW:172.142020225525

CID:4144874

PubChem ID:85967191

Update Time:2025-06-07

1H-Tetrazole-1-acetic acid, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Tetrazole-1-acetic acid, 2-hydroxyethyl ester
- EN300-8039691
- Z292151054
- 685897-88-5
- 2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate
- Inchi： 1S/C5H8N4O3/c10-1-2-12-5(11)3-9-4-6-7-8-9/h4,10H,1-3H2
- InChI Key： NWNZPIYYSAEAIW-UHFFFAOYSA-N
- SMILES： N1(CC(OCCO)=O)C=NN=N1

Computed Properties

Exact Mass: 172.05964013Da
Monoisotopic Mass: 172.05964013Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 90.1Å²

1H-Tetrazole-1-acetic acid, 2-hydroxyethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8039691-0.05g	2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate	685897-88-5	95.0%	0.05g	$101.0	2025-02-20
Enamine	EN300-8039691-0.1g	2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate	685897-88-5	95.0%	0.1g	$152.0	2025-02-20
Enamine	EN300-8039691-0.25g	2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate	685897-88-5	95.0%	0.25g	$216.0	2025-02-20
Enamine	EN300-8039691-0.5g	2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate	685897-88-5	95.0%	0.5g	$407.0	2025-02-20
Enamine	EN300-8039691-1.0g	2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate	685897-88-5	95.0%	1.0g	$528.0	2025-02-20
Enamine	EN300-8039691-2.5g	2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate	685897-88-5	95.0%	2.5g	$1034.0	2025-02-20
Enamine	EN300-8039691-5.0g	2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate	685897-88-5	95.0%	5.0g	$1530.0	2025-02-20
Enamine	EN300-8039691-10.0g	2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate	685897-88-5	95.0%	10.0g	$2269.0	2025-02-20
Aaron	AR0289P2-50mg	2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate	685897-88-5	95%	50mg	$164.00	2025-02-15
Aaron	AR0289P2-100mg	2-hydroxyethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate	685897-88-5	95%	100mg	$234.00	2025-02-15